N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate

• IUPAC Name: oxalic acid;3-(4-phenylmethoxyphenoxy)-N,N-bis(prop-2-enyl)propan-1-amine
• InChI: InChI=1S/C22H27NO2.C2H2O4/c1-3-15-23(16-4-2)17-8-18-24-21-11-13-22(14-12-21)25-19-20-9-6-5-7-10-20;3-1(4)2(5)6/h3-7,9-14H,1-2,8,15-19H2;(H,3,4)(H,5,6)
• InChI Key: LXJJLSCPUCLGJH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CCCOC1=CC=C(C=C1)OCC2=CC=CC=C2)CC=C.C(=O)(C(=O)O)O
• Molecular Formula: C24H29NO6
• Molecular Weight: 427.5 g/mol

Description

N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate, also known as ABP-OX or ABP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of the natural compound anandamide, which is an endocannabinoid that plays a role in various physiological processes in the body. ABP-OX has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate works by inhibiting FAAH, which leads to an increase in anandamide levels. Anandamide acts as an endocannabinoid by binding to cannabinoid receptors in the body, including CB1 and CB2 receptors. Activation of these receptors leads to various physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection. This compound has been shown to be a potent inhibitor of FAAH, leading to an increase in anandamide levels and activation of cannabinoid receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to be a potent inhibitor of FAAH, leading to an increase in anandamide levels. Anandamide has been linked to various physiological processes, including pain relief, anti-inflammatory effects, and neuroprotection. This compound has been used to study the role of anandamide in various physiological processes, including pain, inflammation, and anxiety.

Advantages and Limitations for Lab Experiments

N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate has several advantages for lab experiments. It is a potent inhibitor of FAAH, making it a useful tool for studying the role of anandamide in various physiological processes. It is also relatively easy to synthesize, making it readily available for use in lab experiments. However, this compound has some limitations for lab experiments. It has been shown to have some off-target effects, which can complicate the interpretation of results. Additionally, it is important to use appropriate controls when using this compound to ensure that any observed effects are due to inhibition of FAAH and not other factors.

Future Directions

There are several future directions for research on N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate. One area of interest is the development of more selective FAAH inhibitors that do not have off-target effects. Another area of interest is the use of this compound in studying the role of anandamide in various neurological disorders, including pain, anxiety, and depression. Additionally, the development of new methods for synthesizing this compound could lead to more efficient and cost-effective production of this compound. Overall, this compound has great potential for use in scientific research and could lead to new insights into the role of anandamide in various physiological processes.

Scientific Research Applications

N-allyl-N-{3-[4-(benzyloxy)phenoxy]propyl}-2-propen-1-amine oxalate has been extensively studied for its potential use in scientific research. It has been shown to be a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down anandamide. Inhibition of FAAH leads to an increase in anandamide levels, which has been linked to various physiological processes, including pain relief, anti-inflammatory effects, and neuroprotection. This compound has been used to study the role of anandamide in various physiological processes, including pain, inflammation, and anxiety.